Cas no 2680667-43-8 (4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)
2680667-43-8 structure
Product Name:4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
CAS No:2680667-43-8
MF:C8H6F3NO3S
MW:253.198351383209
CID:5646982
PubChem ID:165936405
Update Time:2023-09-20
4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
- 2680667-43-8
- EN300-28279195
- 4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
-
- Inchi: 1S/C8H6F3NO3S/c1-3-4(6(13)14)2-16-5(3)12-7(15)8(9,10)11/h2H,1H3,(H,12,15)(H,13,14)
- InChI Key: PQXIDXRLZNWQHV-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)C(C)=C1NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 253.00204871g/mol
- Monoisotopic Mass: 253.00204871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.6Ų
4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28279195-1g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 1g |
$1142.0 | 2023-09-09 | ||
| Enamine | EN300-28279195-5g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 5g |
$3313.0 | 2023-09-09 | ||
| Enamine | EN300-28279195-10g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 10g |
$4914.0 | 2023-09-09 | ||
| Enamine | EN300-28279195-0.05g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 0.05g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-28279195-0.1g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 0.1g |
$1005.0 | 2025-03-19 | |
| Enamine | EN300-28279195-0.25g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 0.25g |
$1051.0 | 2025-03-19 | |
| Enamine | EN300-28279195-0.5g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 0.5g |
$1097.0 | 2025-03-19 | |
| Enamine | EN300-28279195-1.0g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 1.0g |
$1142.0 | 2025-03-19 | |
| Enamine | EN300-28279195-2.5g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 2.5g |
$2240.0 | 2025-03-19 | |
| Enamine | EN300-28279195-5.0g |
4-methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid |
2680667-43-8 | 95.0% | 5.0g |
$3313.0 | 2025-03-19 |
4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2680667-43-8 (4-Methyl-5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid) Related Products
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